Cas no 2228898-94-8 (1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228898-94-8
• MF: C₁₂H₂₁F₂NO₂
• MW: 249.297450780869
• CID: 6046987
• PubChem ID: 165742956
• Update Time: 2025-05-21

1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexylmethanamine
• [1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexyl]methanamine
• 2228898-94-8
• EN300-1988099

• Inchi： 1S/C12H21F2NO2/c1-10(2)16-7-9(17-10)11(8-15)3-5-12(13,14)6-4-11/h9H,3-8,15H2,1-2H3
• InChI Key： KWKUUKTYNYERRS-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)C1COC(C)(C)O1)F

Computed Properties

• Exact Mass: 249.15403524g/mol
• Monoisotopic Mass: 249.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexylmethanamine

1-(2,2-Dimethyl-1,3-Dioxolan-4-Yl)-4,4-Difluorocyclohexylmethanamine: A Comprehensive Overview

The compound 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexylmethanamine, identified by the CAS number 2228898-94-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with fluorine atoms and a methanamine group attached to a 1,3-dioxolane ring. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The two fluorine atoms on the cyclohexane ring of this compound contribute to its lipophilicity and stability, making it an attractive candidate for use in medicinal chemistry. The 1,3-dioxolane ring, a protecting group commonly used in organic synthesis, adds another layer of complexity to the molecule's structure. This feature allows for controlled reactivity during synthesis and potential applications in drug delivery systems.

The synthesis of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexylmethanamine involves a multi-step process that combines principles from both organic and medicinal chemistry. The starting materials typically include cyclohexane derivatives and appropriate protecting agents to form the 1,3-dioxolane ring. Fluorination is achieved through electrophilic substitution or other fluorination techniques, ensuring the desired regioselectivity and stereochemistry.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various therapeutic areas. Its ability to interact with specific biological targets suggests potential applications in the treatment of diseases such as cancer or neurodegenerative disorders. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

From an environmental perspective, the stability and biodegradation of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexylmethanamine are critical considerations for its safe use and disposal. Studies are ongoing to evaluate its impact on ecosystems and develop sustainable synthetic methods that minimize waste and energy consumption.

In conclusion, the compound 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexylmethanamine represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial applications.